Cas no 149588-11-4 (2-{(tert-butoxy)carbonylamino}-4-cyclohexylthiophene-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-cyclohexylthiophene-3-carboxylic acid
• CAS No: 149588-11-4
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• CID: 5654978
• PubChem ID: 19100741
• Update Time: 2023-11-24

2-{(tert-butoxy)carbonylamino}-4-cyclohexylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 149588-11-4
• SCHEMBL9096995
• 2-{[(tert-butoxy)carbonyl]amino}-4-cyclohexylthiophene-3-carboxylic acid
• EN300-27723688
• 2-{(tert-butoxy)carbonylamino}-4-cyclohexylthiophene-3-carboxylic acid

• Inchi： 1S/C16H23NO4S/c1-16(2,3)21-15(20)17-13-12(14(18)19)11(9-22-13)10-7-5-4-6-8-10/h9-10H,4-8H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： YGIFDANSLDWPDK-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(=C1)C1CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.13477939g/mol
• Monoisotopic Mass: 325.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids